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Compound of Interest

Compound Name: Boron trifluoride

Cat. No.: B092126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Boron trifluoride (BF₃) is a colorless, pungent, and toxic gas that serves as a versatile and

powerful Lewis acid in a multitude of chemical transformations. Its unique electronic structure

and high reactivity have established it as an indispensable tool in organic synthesis, polymer

chemistry, and various industrial processes. This guide provides an in-depth overview of the

core physical and chemical properties of boron trifluoride, detailed experimental protocols for

their determination, and visualizations of key reaction pathways.

Physical Properties
Boron trifluoride is a gas at standard temperature and pressure, forming white fumes in moist

air. It is characterized by a trigonal planar geometry with D₃h symmetry, resulting in a nonpolar

molecule with no dipole moment. The boron-fluorine bonds in BF₃ are shorter than typical

single bonds, suggesting a degree of π-bonding.

Table 1: Physical Properties of Boron Trifluoride
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Property Value Reference

Molecular Formula BF₃

Molar Mass 67.81 g/mol

Appearance Colorless gas

Odor Pungent, suffocating

Melting Point -126.8 °C (-196.2 °F; 146.3 K)

Boiling Point -100.3 °C (-148.5 °F; 172.8 K)

Density (gas) 2.76 g/L

Vapor Density (air=1) 2.38

Solubility in Water
332 g/100 g at 0 °C (with

hydrolysis)

Solubility in other solvents

Soluble in concentrated

sulfuric acid, nitric acid,

benzene, toluene, hexane,

chloroform, carbon

tetrachloride, and methylene

chloride.

Critical Temperature -12.3 °C

Critical Pressure 49.85 bar (4.985 MPa)

Dipole Moment 0 D

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-1137 kJ/mol

Chemical Properties and Reactivity
The chemical behavior of boron trifluoride is dominated by its nature as a strong Lewis acid,

readily accepting electron pairs from a wide range of donors. This property underpins its

extensive use as a catalyst in organic synthesis.
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Lewis Acidity
The boron atom in BF₃ possesses an incomplete octet, having only six valence electrons,

which makes it highly electron-deficient and a potent electron pair acceptor. It forms stable

adducts with Lewis bases such as ethers, amines, and phosphines. The reaction with diethyl

ether to form boron trifluoride diethyl etherate (BF₃·O(C₂H₅)₂) is a common method for

handling this gaseous reagent in the laboratory.

While fluorine is highly electronegative, the Lewis acidity of boron trihalides follows the trend:

BF₃ < BCl₃ < BBr₃. This is attributed to the degree of π-bonding from the halogen p-orbitals to

the empty p-orbital of boron, which is strongest for fluorine and reduces the electron deficiency

of the boron center.

Hydrolysis
Boron trifluoride reacts with water in a process of hydrolysis to produce boric acid (H₃BO₃)

and fluoroboric acid (HBF₄). The reaction begins with the formation of an aquo adduct, H₂O-

BF₃, which then eliminates hydrogen fluoride (HF). The released HF subsequently reacts with

more BF₃ to form fluoroboric acid. The hydrolysis is slow in cold water but more rapid in hot

water.

Overall Hydrolysis Reaction: 4 BF₃ + 3 H₂O → 3 HBF₄ + H₃BO₃

Reactivity with Other Substances
Alkali and Alkaline Earth Metals: Reacts with incandescence when heated with alkali metals

(like sodium and potassium) and alkaline earth metals (except magnesium).

Organic Compounds: It is a widely used catalyst in organic reactions, including:

Friedel-Crafts Alkylation and Acylation: Activates alkyl and acyl halides.

Polymerization: Initiates polymerization of unsaturated compounds like alkenes and

epoxides.

Esterification and Condensation Reactions.

Halide Exchange: Undergoes rapid halide exchange reactions with other boron trihalides.
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Experimental Protocols
Determination of Physical Properties
1. Melting and Boiling Point Determination: The melting and boiling points of boron trifluoride,

being a gas at room temperature, are determined using a cryostat. A sample of the gas is

condensed in a cooled sample holder. For the melting point, the temperature is slowly

increased, and the point at which the solid transitions to a liquid is observed. For the boiling

point, the liquid is slowly warmed, and the temperature at which it boils at a controlled pressure

(typically atmospheric pressure) is recorded.

2. Gas Density Measurement: The density of boron trifluoride gas can be determined using

the ideal gas law (or more accurately, the van der Waals equation) by measuring the pressure,

volume, and temperature of a known mass of the gas. A gas-tight syringe or a calibrated gas

bulb can be used for this purpose.

Investigation of Chemical Properties
1. Lewis Acidity Studies (NMR Spectroscopy): Nuclear Magnetic Resonance (NMR)

spectroscopy is a powerful tool to study the formation and properties of Lewis acid-base

adducts of boron trifluoride. By monitoring the chemical shifts of nuclei such as ¹¹B, ¹⁹F, and

¹H upon addition of a Lewis base to BF₃, the formation of an adduct can be confirmed, and the

equilibrium constant for the association can be determined.

2. Hydrolysis Kinetics (Stopped-Flow Spectroscopy): The kinetics of the rapid hydrolysis of

boron trifluoride can be studied using a stopped-flow apparatus coupled with a

spectrophotometer. Solutions of boron trifluoride and water are rapidly mixed, and the change

in absorbance of a pH indicator or a species involved in the reaction is monitored over a short

timescale (milliseconds to seconds). This allows for the determination of the rate law and

mechanism of the hydrolysis reaction.

Visualizations
Reaction Mechanisms and Workflows
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Caption: Proposed mechanism for the hydrolysis of boron trifluoride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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